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Compound of Interest

5-cyclopropyl-2-methoxybenzoic
Compound Name:

acid
CAS No.: 1551181-02-2
Cat. No.: B6235884

Get Quote

Executive Summary: Immediate Directives

e Primary Disposal Method: High-temperature incineration via a licensed hazardous waste
contractor.[3]

e Drain Disposal:STRICTLY PROHIBITED.[2] Do not discharge into municipal sewer systems,
even if neutralized. The cyclopropyl moiety and benzoic acid backbone pose potential
aguatic toxicity risks.

e Segregation: Classify as Non-Halogenated Organic Acid. Keep separate from strong
oxidizers and strong bases.[4]

o Spill Response: Neutralize with Sodium Bicarbonate (

) only for spill cleanup, then collect as solid waste.

Chemical Profile & Hazard Assessment

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b6235884#bc-rfq
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.chemscene.com/1249221-05-3.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Understanding the physicochemical properties of this compound is critical for selecting the
correct waste stream.

Parameter Data Operational Implication

Use for waste manifesting and
labeling.[2][3]

CAS Number 1551181-02-2

) ) Primary waste stream will be
Physical State Solid (Powder) )
solid hazardous waste.[2][3]

Weak acid.[2][3] Incompatible
Acidity (pKa) ~4.0 - 4.5 (Predicted) with strong bases (exothermic

reaction).[2]

The cyclopropyl ring (~27.5
kcal/mol strain energy) is
stable under ambient
conditions but can undergo
exothermic ring-opening in the
Reactivity Cyclopropyl Strain presence of strong Lewis acids
or radical initiators.[2][3] Avoid

mixing with concentrated
or

in waste containers.

Wear P2-grade respiratory
GHS Hazards H302, H315, H319, H335 protection and nitrile gloves
during handling.[3]

Waste Segregation & Decision Logic

Effective disposal begins with segregation at the source. Mixing incompatible waste streams is
the leading cause of laboratory accidents.

Disposal Decision Tree
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Waste Material Generated

Physical State?

Powder / Wipes \ Reaction Mixture / Mother Liquor

Solid Waste Liquid Waste

(Solutions)

Solvent Type?

Methanol, DMSO, Ethyl Acetate |[DCM, Chloroform \Water / Buffer

(Pure or Contaminated)

Container: HDPE Wide-Mouth
Label: Solid Organic Acid

Non-Halogenated

Halogenated Aqueous Acidic

Organic Waste Organic Waste Waste (pH < 7)

Container: HDPE Carboy
Label: Organic Solvents

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-cyclopropyl-2-methoxybenzoic acid waste
streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)

Applicable for: Expired chemicals, weighing paper, contaminated gloves, and spill cleanup
residues.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[3] Glass is
acceptable but poses a breakage risk during transport.

Labeling: Attach a hazardous waste tag immediately.[2]

o Chemical Name: 5-Cyclopropyl-2-methoxybenzoic acid.[2][3][5]

o Hazard Class: Irritant, Organic Acid.[6][7][8][9]

Segregation: Do NOT place in the same container as:

o Strong oxidizers (e.g., permanganates, nitrates).

o Alkali metals (e.g., sodium, lithium).[3]

Closure: Ensure the lid is screw-tightened when not actively adding waste.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, and washing solvents.
e Solvent Compatibility Check:

o If dissolved in Dichloromethane (DCM)

Segregate into Halogenated Waste.[2]

o If dissolved in Methanol/DMSO/Ethyl Acetate
Segregate into Non-Halogenated Waste.[2]

e pH Check: If the solution is highly acidic (pH < 2), it is recommended to adjust pH to 4—7
using a dilute base (e.g., 5% NaOH) before adding to the organic waste carboy to prevent
acid-catalyzed polymerization of other waste components.[3]

o Expert Insight: While the cyclopropyl group is robust, adding a strong acid to a general
waste container can trigger unpredictable chemistry with other organics (e.g., aldol
condensations). Keeping the waste stream near neutral is a best practice for stability.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.chemscene.com/1249221-05-3.html
https://www.benchchem.com/product/b6235884/docs?utm_src=pdf-body#proper-disposal-procedures-5-cyclopropyl-2-methoxybenzoic-acid-2-3
https://www.chemscene.com/1249221-05-3.html
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.bldpharm.com/products/1551181-02-2.html
https://www.carlroth.com/medias/SDB-P738-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTcyNzR8YXBwbGljYXRpb24vcGRmfGFESTVMMmcwT1M4NU1qSXpNVGMwTWpJMU9UVXdMMU5FUWw5UU56TTRYMEZWWDBWT0xuQmtaZ3xmYzgzN2U1MjVkYzAwNWQ0YjUzYTUyMDE0MDBjOWE3MmQ3MTk2NmZlNmI5NGM1OGJjYWM3MjE3MjQ4YmFhYjFl
https://www.fishersci.com/store/msds?partNumber=AAH3238903&productDescription=5-FLRO-2-METHOXYBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/OrganicAcids_SOPTemplate_2024.docx
https://www.tcichemicals.com/BE/en/sds/C3261_EU_6N.pdf
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.chemscene.com/1249221-05-3.html
https://www.chemscene.com/1249221-05-3.html
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Transfer: Use a funnel with a flash-arrestor (if flammable solvents are present) to pour into
the HDPE carboy.[2][3]

Emergency Contingencies: Spill Cleanup
Scenario: You have spilled 5g of solid powder on the benchtop.
 |solate: Mark the area.[2][10] Alert nearby personnel.

» PPE: Don nitrile gloves, safety goggles, and a lab coat.[8] If dust is visible in the air, use a
particulate respirator (N95/P2).

o Neutralization (Optional but Recommended):
o Lightly mist the powder with water to prevent dust generation.[1]
o Sprinkle Sodium Bicarbonate (

) over the spill.[2]

o Mechanism:[1][2][9]

[2]3]

o Wait for any fizzing to cease.
e Collection:
o Sweep the wet paste into a dustpan using a polypropylene brush.
o Place all material into a Solid Hazardous Waste container.
o Do not wipe into the trash can.

» Decontamination: Wash the surface with soap and water.[11]

Regulatory Compliance & Documentation

To ensure "Cradle-to-Grave" tracking as required by the EPA (USA) and REACH (EU):
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e US EPA Waste Code: This compound is not P-listed or U-listed specifically.[3] It typically falls
under D001 (Ignitable, if in flammable solvent) or D002 (Corrosive, if pH < 2).[3] If pure solid,
it is often classified as "Non-RCRA Regulated Hazardous Waste" but must still be incinerated
due to aquatic toxicity potential.

o Manifesting: Ensure the chemical name is written fully on the waste manifest.[10] Avoid
generic labels like "Organic Solid" if possible, or list it as a principal constituent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal Procedures: 5-Cyclopropyl-2-
methoxybenzoic Acid[2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6235884/docs#proper-disposal-procedures-5-
cyclopropyl-2-methoxybenzoic-acid-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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